2-((2-Nitro-4-((trifluoromethyl)sulfonyl)phenyl)thio)benzo[d]oxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-((2-Nitro-4-((trifluoromethyl)sulfonyl)phenyl)thio)benzo[d]oxazole” is a complex organic molecule that contains several functional groups, including a nitro group (-NO2), a trifluoromethyl group (-CF3), a sulfonyl group (-SO2-), a phenyl group (a variant of benzene), and a benzo[d]oxazole group (a fused benzene and oxazole ring) .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental procedures, it’s challenging to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several functional groups. The electron-withdrawing nitro, trifluoromethyl, and sulfonyl groups could have significant effects on the electronic structure of the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the electron-withdrawing groups, which could make the molecule more susceptible to nucleophilic attack .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple polar groups could make the compound relatively polar .Scientific Research Applications
Antitrypanosomal and Antileishmanial Activities
Compounds with nitro-substituted structures, including triazoles and imidazoles, have been evaluated for their antitrypanosomal and antileishmanial activities. A study found that several nitro-substituted compounds displayed significant activity against Trypanosoma cruzi intracellular amastigotes, with some being more potent than the reference drug benznidazole. This suggests potential applications in developing treatments for trypanosomiasis and leishmaniasis (Papadopoulou et al., 2012).
Synthesis and Biological Evaluation of Oxazole Derivatives
Research on oxazole derivatives, including those with nitro and sulfonyl groups, indicates their potential for anticancer and antiviral activities. A study described the synthesis of new oxazole compounds supported with various pharmacophoric functionalities, demonstrating considerable cytotoxic activity against human tumor cell lines. This highlights the relevance of oxazole derivatives in developing new anticancer and antiviral agents (Faidallah et al., 2012).
Palladium-Catalyzed C-Arylation
A study on the palladium-catalyzed direct C-arylation of a benzo[d]oxazole C-H bond with arene sulfonyl chlorides suggests a practical method for synthesizing 2-aryl benzoxazoles. This process tolerates a variety of functional groups, offering a versatile approach to modifying benzoxazole structures for potential applications in material science and pharmaceutical chemistry (Zhang et al., 2011).
Antioxidant and Anticancer Activities of Oxazole Derivatives
Another study focused on synthesizing novel oxazole derivatives and evaluating their antioxidant and anticancer activities. Specific oxazole compounds demonstrated promising activity against cancer cell lines, indicating the potential of such derivatives in cancer treatment and as antioxidants (Mathew et al., 2013).
Mechanism of Action
Properties
IUPAC Name |
2-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]sulfanyl-1,3-benzoxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7F3N2O5S2/c15-14(16,17)26(22,23)8-5-6-12(10(7-8)19(20)21)25-13-18-9-3-1-2-4-11(9)24-13/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLEDUORAXXTKRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)SC3=C(C=C(C=C3)S(=O)(=O)C(F)(F)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7F3N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.